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Compound of Interest

Compound Name: 2-Dodecylphenol

Cat. No.: B1585192

An In-Depth Technical Guide to 2-Dodecylphenol: Molecular Properties and Significance

Introduction

2-Dodecylphenol is an organic compound belonging to the alkylphenol family. Structurally, it is
characterized by a phenol ring substituted with a twelve-carbon alkyl chain (a dodecyl group) at
the ortho position. This unique combination of a hydrophilic phenolic head and a long, lipophilic
alkyl tail imparts amphiphilic properties to the molecule, making it a valuable intermediate in the
synthesis of a wide range of industrial and commercial products. For researchers and
professionals in drug development, understanding the fundamental properties of molecules like
2-dodecylphenol is critical, as it can serve as a versatile starting material for complex
syntheses or as a reference compound in toxicological and environmental studies. This guide
provides a detailed examination of its core molecular characteristics, structural implications,
and applications.

Section 1: Core Molecular Identifiers

The foundational step in characterizing any chemical compound is to establish its elemental
composition and mass. These core identifiers are crucial for everything from stoichiometric
calculations in synthesis to interpretation of mass spectrometry data.

Molecular Formula

The molecular formula for 2-dodecylphenol is consistently reported as C1sH300.[1][2][3][4][5]
This formula indicates that each molecule is composed of 18 carbon atoms, 30 hydrogen
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atoms, and one oxygen atom. This composition is the basis for its molecular weight and
provides the framework for its chemical structure and reactivity.

Molecular Weight

The molecular weight is a critical parameter for quantitative analysis and experimental design.
While generally consistent, minor variations in the reported molecular weight of 2-
dodecylphenol exist across different authoritative databases. These slight discrepancies can
arise from differences in computational algorithms or the use of average isotopic masses
versus monoisotopic masses. For most laboratory applications, these differences are
negligible, but for high-precision mass spectrometry, the distinction is important.

Parameter Value Source

PubChem([1], Fisher

IUPAC Name 2-dodecylphenol S
Scientific[4]
ChemScenel2], Santa Cruz
CAS Number 5284-29-7 Biotechnology[3], Fisher
Scientific[4]
PubChem[1], Santa Cruz
Molecular Formula CisH300 )
Biotechnology[3]
Molecular Weight 262.4 g/mol PubChem (Computed)[1]
262.43 g/mol ChemScenel[2], LookChem[6]

Santa Cruz Biotechnology[3],

262.44 g/mol ] S
Fisher Scientific[4]

The causality behind these minor variations is rooted in the atomic weights of the constituent
elements. The computed value from PubChem (262.4 g/mol ) is a robust figure for general use,
while values like 262.43 or 262.44 g/mol are also widely cited by commercial suppliers.[1][2][3]

[4]116]

Section 2: Structural Elucidation and
Physicochemical Properties
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The arrangement of atoms in 2-dodecylphenol dictates its physical properties and chemical
behavior. The molecule consists of a benzene ring where one hydrogen is replaced by a
hydroxyl (-OH) group, and an adjacent hydrogen (at the ortho position) is replaced by a
dodecyl (-C12H25) group.

Caption: 2D structure of 2-Dodecylphenol (C1sH300).
This structure has two key functional regions:

e The Phenolic Group (-OH on a benzene ring): This part of the molecule is polar and acidic.
The hydroxyl proton can be abstracted, making it reactive in esterification and etherification
reactions. It is also responsible for the antioxidant properties associated with many phenols.

e The Dodecyl Chain (-C12Hzs): This long hydrocarbon tail is nonpolar and hydrophobic. It
confers significant lipophilicity to the molecule, making it soluble in organic solvents and oils
but only slightly soluble in water.[6]

This dual character is the primary driver for its use as a precursor in surfactants and lubricant
additives.[6] The molecule's physical form can range from a straw-colored liquid to a white or
light-yellow solid, with a reported melting point of 39°C.[1][6][7]

Section 3: Applications in Industrial and Research
Contexts

The utility of 2-dodecylphenol stems directly from its bifunctional structure. Understanding its
applications provides context for its importance in both industrial chemistry and scientific
research.

Workflow: Synthesis of a Metal Phenate Lubricant
Additive

One of the most significant uses of 2-dodecylphenol is in the production of metal salts, often
called phenates, which serve as additives in lubricating oils.[1][6] These additives act as
detergents to keep engines clean and as antioxidants to improve the thermal stability of the
lubricant.[6]
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Step 1: Deprotonation
2-Dodecylphenol + Strong Base (e.g., NaOH)

Forms phenoxide anion

Intermediate: Sodium 2-Dodecylphenoxide

Nucleophilic attack

Step 2: Metathesis
Reaction with Metal Salt (e.g., CaCl2)

Precipitation of product

Final Product: Calcium 2-Dodecylphenate

Formulation

Application:
Lubricant Additive (Detergent/Antioxidant)

Click to download full resolution via product page
Caption: Generalized workflow for synthesizing a lubricant additive.
Experimental Rationale:

o Step 1 (Deprotonation): The phenolic proton is acidic and readily removed by a base. This
step is crucial as it activates the molecule by forming a nucleophilic phenoxide anion.

o Step 2 (Metathesis): The phenoxide anion reacts with a metal salt. The choice of metal (e.g.,
calcium, magnesium) is dictated by the desired properties of the final additive, such as
detergency and acid-neutralizing capability.
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Other Key Applications:

o Surfactant Production: Ethoxylation of the phenolic hydroxyl group creates non-ionic
surfactants used in detergents and emulsifiers.[6] The combination of the hydrophobic
dodecyl tail and the hydrophilic poly(ethylene oxide) chain is a classic surfactant structure.

o Chemical Intermediate: It serves as a building block for creating more complex molecules,
including fungicides, bactericides, dyes, and resins.[1]

o Pharmaceutical and Drug Development Context: While not a drug itself, 2-dodecylphenol
and related alkylphenols are subjects of toxicological research due to their environmental
persistence and potential to act as endocrine disruptors.[5] For drug development
professionals, understanding the toxicology and metabolic pathways of such compounds is
essential when designing new molecules that may contain similar structural motifs.

Conclusion

2-Dodecylphenol is a compound whose industrial and research significance is directly derived
from its molecular formula (C1sH300) and the resulting bifunctional structure.[1][5] Its molecular
weight, averaging around 262.43 g/mol , is a fundamental parameter for its quantitative use.[2]
[6][8] The interplay between its polar phenolic head and nonpolar dodecyl tail makes it a highly
effective intermediate for products ranging from lubricant additives to surfactants. For the
scientific community, it serves as an important reference compound in environmental science
and toxicology, fields of increasing relevance to modern drug development and safety
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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